Cas no 2680811-04-3 (tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate
• CAS No: 2680811-04-3
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5653043
• PubChem ID: 165911173
• Update Time: 2025-05-20

tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680811-04-3
• EN300-28273937
• tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate

• Inchi： 1S/C10H12N4O2/c1-10(2,3)16-9(15)14-8-4-7(5-11)12-6-13-8/h4,6H,1-3H3,(H,12,13,14,15)
• InChI Key： YRECNCTZQUGWMG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#N)N=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.9Ų

Additional information on tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate

tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate: A Comprehensive Overview

tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate (CAS No. 2680811-04-3) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and agrochemistry. This compound, characterized by its unique structure featuring a pyrimidine ring substituted with a cyano group and a tert-butyl carbamate moiety, exhibits remarkable versatility in its applications. Recent studies have highlighted its potential as a bioactive agent, particularly in the development of novel pesticides and therapeutic agents.

The molecular structure of tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate is notable for its conjugated system, which contributes to its stability and reactivity. The pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms, serves as a versatile scaffold for various functional groups. The cyano group attached at the 6-position of the pyrimidine ring introduces electron-withdrawing effects, enhancing the compound's ability to participate in chemical reactions. Meanwhile, the tert-butyl carbamate group at the 4-position provides steric bulk and contributes to the compound's solubility and bioavailability.

Recent research has focused on the synthesis and characterization of tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate, exploring its potential as an insecticide. Studies have demonstrated that this compound exhibits potent activity against a variety of agricultural pests, including coleopterans and lepidopterans. Its mechanism of action involves interference with the insect's nervous system, leading to paralysis and death. Furthermore, investigations into its environmental impact have revealed that it degrades relatively quickly under aerobic conditions, minimizing its persistence in soil and water systems.

In addition to its pesticidal applications, tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate has shown promise in medicinal chemistry. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Researchers have also explored its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The synthesis of tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a structural perspective, tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate exhibits interesting photophysical properties. Studies utilizing UV-vis spectroscopy have revealed strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials. Additionally, computational modeling has provided insights into its electronic structure and reactivity, further enhancing our understanding of this compound's behavior in various chemical environments.

Despite its numerous advantages, tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate also presents certain challenges. For instance, its stability under harsh conditions requires further investigation to ensure long-term usability in practical applications. Moreover, while initial toxicity studies indicate low mammalian toxicity, comprehensive safety assessments are still needed to confirm its suitability for large-scale use.

In conclusion, tert-butyl N-(6-cyanopyrimidin-4-yl)carbamate (CAS No. 2680811-04-3) stands as a remarkable example of how advanced chemical design can lead to compounds with diverse functionalities. With ongoing research uncovering new applications and optimizing synthetic methods, this compound is poised to play a significant role in both agricultural and pharmaceutical industries.